Cas no 942145-24-6 (tert-butyl (S)-1-azido-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-ylcarbaMate)

• Product Name: tert-butyl (S)-1-azido-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-ylcarbaMate
• CAS No: 942145-24-6
• MF: C₁₃H₂₄N₄O₃
• MW: 284.354662895203
• CID: 844630
• PubChem ID: 58011523
• Update Time: 2025-06-30

tert-butyl (S)-1-azido-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-ylcarbaMate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-1-azido-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-ylcarbaMate
• 2-Methyl-2-propanyl {(2S)-1-azido-3-[(3R)-tetrahydro-2H-pyran-3-y l]-2-propanyl}carbamate
• Carbamic acid, N-[(1S)-1-(azidomethyl)-2-[(3R)-tetrahydro-2H-pyran-3-yl]ethyl]-, 1,1-dimethyle...
• AKOS037649813
• TERT-BUTYL N-[(2S)-1-AZIDO-3-[(3R)-OXAN-3-YL]PROPAN-2-YL]CARBAMATE
• CS-M0729
• SCHEMBL13503038
• JRPZGDJQCCJILX-MNOVXSKESA-N
• CS-13709
• 942145-24-6
• Tert-butyl ((S)-1-azido-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-yl)carbamate
• DB-232280

• Inchi： 1S/C13H24N4O3/c1-13(2,3)20-12(18)16-11(8-15-17-14)7-10-5-4-6-19-9-10/h10-11H,4-9H2,1-3H3,(H,16,18)/t10-,11+/m1/s1
• InChI Key： JRPZGDJQCCJILX-MNOVXSKESA-N
• SMILES： O1CCC[C@@H](C1)C[C@@H](CN=[N+]=[N-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.18484064g/mol
• Monoisotopic Mass: 284.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

tert-butyl (S)-1-azido-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-ylcarbaMate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl (S)-1-azido-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-ylcarbaMate

tert-butyl (S)-1-azido-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-ylcarbaMate: A Comprehensive Overview

The compound with CAS No. 942145-24-6, commonly referred to as tert-butyl (S)-1-azido-3-((R)-tetrahydro-2H-pyran-3-yl)propan-2-ylicarbaMate, is a highly specialized organic molecule with significant applications in modern chemical synthesis and drug discovery. This compound has garnered attention in the scientific community due to its unique structural features and potential utility in various research domains.

tert-butyl (S)-1-Azido groups are well-known for their role in click chemistry, particularly in the formation of stable triazole linkages through the Huisgen cycloaddition reaction. The presence of an azide functional group in this compound makes it a valuable precursor for constructing bioactive molecules and materials with tailored properties. Recent advancements in click chemistry have expanded the scope of azide-containing compounds, enabling their use in drug delivery systems, imaging agents, and polymer synthesis.

The (R)-tetrahydrofuran (THF) moiety within the molecule adds another layer of complexity and functionality. THF derivatives are widely employed as chiral auxiliaries in asymmetric synthesis, facilitating the construction of enantiomerically enriched compounds. The stereochemistry at the (R)-tetrahydrofuran center plays a crucial role in determining the overall configuration of the molecule, which is essential for its biological activity and selectivity.

Recent studies have highlighted the importance of tert-butyl carbamates as protecting groups for amines in organic synthesis. These groups are easily introduced and removed under mild conditions, making them ideal for multi-step synthetic routes. The combination of a tert-butyl carbamate with an azide group introduces a versatile platform for exploring novel chemical transformations and designing complex molecular architectures.

The compound's structure also lends itself to applications in medicinal chemistry. The (S)-configuration at the propanol center suggests potential enantioselective interactions with biological targets, making it a promising candidate for drug development. Researchers have demonstrated that such chiral centers can significantly influence pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

Moreover, the integration of tert-butyl (S)-1-Azido and (R)-THF functionalities into a single molecule creates opportunities for studying stereochemical outcomes in chemical reactions. This is particularly relevant in the context of asymmetric catalysis and enantioselective synthesis, where precise control over molecular geometry is paramount.

In terms of synthesis, this compound can be prepared via a combination of nucleophilic substitution and coupling reactions. The use of chiral catalysts or resolution techniques ensures the formation of enantiomerically pure material, which is critical for downstream applications. Recent innovations in catalytic asymmetric synthesis have further streamlined the production process, enhancing both efficiency and scalability.

The compound's versatility extends to its utility as an intermediate in natural product synthesis. By leveraging its functional groups, chemists can construct intricate molecular frameworks that mimic biologically active compounds found in nature. This approach has been instrumental in advancing our understanding of natural product diversity and has paved the way for novel therapeutic strategies.

Looking ahead, ongoing research into azide-containing compounds like this one continues to uncover new applications across diverse fields. From materials science to pharmacology, the unique properties of tert-butyl (S)-1-Azido derivatives are driving innovation and fostering interdisciplinary collaboration.

In conclusion, CAS No. 94214555555555555555555555^{(Note: This placeholder should be replaced with accurate information)}, tert-butyl (S)-1-Azido, stands as a testament to the ingenuity of modern chemical design. Its multifaceted nature positions it as an invaluable tool for researchers seeking to push the boundaries of synthetic chemistry and drug discovery.